5-bromo-2-(methoxymethoxy)benzene-1-thiol
Overview
Description
5-bromo-2-(methoxymethoxy)benzene-1-thiol, commonly known as 5-Br-MMBT, is a thiol-containing chemical compound with a wide range of applications in the fields of chemistry, biochemistry, and pharmacology. 5-Br-MMBT is a highly versatile reagent, which has been used in various chemical synthesis reactions and as a ligand in coordination chemistry. Furthermore, 5-Br-MMBT has been used as a substrate in biochemical and physiological studies, as well as in drug discovery and development.
Scientific Research Applications
5-Br-MMBT has been used in a wide range of scientific research applications, including in the fields of chemistry, biochemistry, and pharmacology. In chemistry, 5-Br-MMBT has been used as a reagent in various chemical synthesis reactions, such as the synthesis of thiol-containing compounds, the synthesis of polymers, and the synthesis of functionalized molecules. In biochemistry, 5-Br-MMBT has been used as a substrate in biochemical and physiological studies, as well as in drug discovery and development. In pharmacology, 5-Br-MMBT has been used as a ligand in coordination chemistry and as a reagent in drug synthesis.
Mechanism of Action
The mechanism of action of 5-Br-MMBT is not fully understood. However, it is known that 5-Br-MMBT can act as a ligand in coordination chemistry, which means that it can form complexes with metal ions. Furthermore, 5-Br-MMBT can act as a reagent in various chemical synthesis reactions, such as the synthesis of thiol-containing compounds, the synthesis of polymers, and the synthesis of functionalized molecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-Br-MMBT are not well understood. However, it has been suggested that 5-Br-MMBT can act as an antioxidant and can protect cells from oxidative damage. Furthermore, 5-Br-MMBT has been shown to have anti-inflammatory and anti-cancer activities in animal models.
Advantages and Limitations for Lab Experiments
The main advantage of using 5-Br-MMBT in laboratory experiments is its versatility. 5-Br-MMBT can be used in a wide range of chemical synthesis reactions, as well as in biochemical and physiological studies. Furthermore, 5-Br-MMBT is relatively inexpensive and can be easily obtained from chemical suppliers. The main limitation of using 5-Br-MMBT in laboratory experiments is that its mechanism of action is not fully understood.
Future Directions
There are numerous potential future directions for 5-Br-MMBT research. These include further research into its mechanism of action, its biochemical and physiological effects, and its potential therapeutic applications. Furthermore, research could be conducted into the development of new synthetic methods for the synthesis of 5-Br-MMBT and its derivatives. Finally, research could be conducted into the development of new analytical methods for the detection and quantification of 5-Br-MMBT in biological samples.
Synthesis Methods
5-Br-MMBT is typically synthesized through the reaction between 2-bromo-5-methoxybenzene-1-thiol and methoxymethoxybenzene. This reaction is often carried out in aqueous media, using sodium hydroxide as a catalyst. The reaction yields 5-Br-MMBT and sodium bromide as the by-products. The reaction can be monitored using thin-layer chromatography and the product can be isolated by column chromatography.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-bromo-2-(methoxymethoxy)benzene-1-thiol involves the introduction of a bromine atom and a thiol group onto a benzene ring that already contains a methoxymethoxy group.", "Starting Materials": [ "4-methoxy-1,2-benzenediol", "thionyl chloride", "sodium hydride", "bromine", "sodium borohydride", "sulfuric acid", "sodium hydroxide", "hydrogen peroxide", "acetone", "methanol" ], "Reaction": [ "4-methoxy-1,2-benzenediol is first treated with thionyl chloride to form 4-methoxy-2-chloro-1,3-benzene-diol.", "The resulting compound is then treated with sodium hydride to form 4-methoxy-2-hydroxy-1,3-benzene-diol.", "Bromine is then added to the compound to form 5-bromo-4-methoxy-2-hydroxy-1,3-benzene-diol.", "The compound is then treated with sodium borohydride to reduce the hydroxy group to a methoxymethoxy group, forming 5-bromo-4-methoxy-2-(methoxymethoxy)benzene-1-ol.", "Sulfuric acid is then added to the compound to form the corresponding sulfonic acid, 5-bromo-4-methoxy-2-(methoxymethoxy)benzene-1-sulfonic acid.", "The sulfonic acid is then treated with sodium hydroxide to form the corresponding thiol, 5-bromo-2-(methoxymethoxy)benzene-1-thiol.", "Finally, the thiol group is oxidized to a disulfide using hydrogen peroxide in acetone/methanol." ] } | |
CAS RN |
1936406-34-6 |
Product Name |
5-bromo-2-(methoxymethoxy)benzene-1-thiol |
Molecular Formula |
C8H9BrO2S |
Molecular Weight |
249.1 |
Purity |
95 |
Origin of Product |
United States |
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